N-benzyl-2-chloro-5-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-ethylbenzamide

• IUPAC Name: N-benzyl-2-chloro-N-ethyl-5-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzamide
• InChI: InChI=1S/C19H19ClN2O4S/c1-2-21(13-14-6-4-3-5-7-14)19(24)16-12-15(8-9-17(16)20)22-18(23)10-11-27(22,25)26/h3-9,12H,2,10-11,13H2,1H3
• InChI Key: KJWHHHZVULZQJN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)C(=O)C2=C(C=CC(=C2)N3C(=O)CCS3(=O)=O)Cl
• Molecular Formula: C19H19ClN2O4S
• Molecular Weight: 406.9 g/mol

Description

N-benzyl-2-chloro-5-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-ethylbenzamide, also known as BZL101, is a synthetic compound that has been studied for its potential therapeutic properties in cancer treatment. BZL101 has been shown to have anti-tumor effects in vitro and in vivo, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-benzyl-2-chloro-5-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-ethylbenzamide is not fully understood, but it is believed to involve the inhibition of the proteasome, a cellular complex that plays a key role in the degradation of proteins. By inhibiting the proteasome, N-benzyl-2-chloro-5-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-ethylbenzamide may prevent the degradation of pro-apoptotic proteins, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that N-benzyl-2-chloro-5-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-ethylbenzamide can induce apoptosis in a variety of cancer cell lines, including breast, lung, and prostate cancer cells. N-benzyl-2-chloro-5-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-ethylbenzamide has also been shown to inhibit tumor growth in animal models of cancer. In addition, N-benzyl-2-chloro-5-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-ethylbenzamide has been shown to have anti-inflammatory effects, which may contribute to its anti-cancer properties.

Advantages and Limitations for Lab Experiments

One advantage of N-benzyl-2-chloro-5-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-ethylbenzamide is its selectivity for cancer cells, which may reduce the risk of side effects associated with traditional chemotherapy. However, N-benzyl-2-chloro-5-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-ethylbenzamide has also been shown to have limited solubility in aqueous solutions, which may limit its effectiveness in some experimental settings.

Future Directions

Future research on N-benzyl-2-chloro-5-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-ethylbenzamide could include studies on its potential use in combination with other anti-cancer agents, as well as investigations into the molecular mechanisms underlying its anti-tumor effects. In addition, further studies could be conducted to optimize the synthesis of N-benzyl-2-chloro-5-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-ethylbenzamide and improve its solubility in aqueous solutions.

Synthesis Methods

The synthesis of N-benzyl-2-chloro-5-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-ethylbenzamide involves a multi-step process that includes the reaction of 2-chloro-5-nitrobenzoic acid with benzylamine to form the corresponding amide. The amide is then reacted with ethyl isothiocyanate to form the isothiocyanate derivative, which is subsequently oxidized to form the desired product.

Scientific Research Applications

N-benzyl-2-chloro-5-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-ethylbenzamide has been studied extensively for its potential therapeutic applications in cancer treatment. Research has shown that N-benzyl-2-chloro-5-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-ethylbenzamide can induce apoptosis, or programmed cell death, in cancer cells, while leaving normal cells relatively unaffected. This selectivity makes N-benzyl-2-chloro-5-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-ethylbenzamide an attractive candidate for further development as an anti-cancer agent.